Cas no 159768-50-0 (Methyl 4-fluoro-5-methoxy-2-nitrobenzoate)

• Product Name: Methyl 4-fluoro-5-methoxy-2-nitrobenzoate
• CAS No: 159768-50-0
• MF: C₉H₈FNO₅
• MW: 229.161926269531
• MDL: MFCD20921594
• CID: 1074014
• Update Time: 2025-04-20

Methyl 4-fluoro-5-methoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-5-methoxy-2-nitrobenzoate
• methylfluoromethoxynitrobenzoate
• 4-Fluoro-5-methoxy-2-nitro-benzoic acid methyl ester

• MDL： MFCD20921594
• Inchi： 1S/C9H8FNO5/c1-15-8-3-5(9(12)16-2)7(11(13)14)4-6(8)10/h3-4H,1-2H3
• InChI Key： QLBGQKDRKJSSFI-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OC)C=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 81.35000
• LogP: 2.05230